Cas no 1214335-68-8 (4-Methyl-3-(pyridin-3-yl)benzoic acid)

• Product Name: 4-Methyl-3-(pyridin-3-yl)benzoic acid
• CAS No: 1214335-68-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD15477120
• CID: 4783005
• Update Time: 2025-05-20

4-Methyl-3-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(pyridin-3-yl)benzoic acid
• 4-Methyl-3-(pyridin-3-yl)benzoic acid

• MDL： MFCD15477120
• Inchi： 1S/C13H11NO2/c1-9-4-5-10(13(15)16)7-12(9)11-3-2-6-14-8-11/h2-8H,1H3,(H,15,16)
• InChI Key： LRZCKELBKIQTRT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Methyl-3-(pyridin-3-yl)benzoic acid

Introduction to 4-Methyl-3-(pyridin-3-yl)benzoic acid (CAS No: 1214335-68-8)

4-Methyl-3-(pyridin-3-yl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 1214335-68-8, this molecule represents a fascinating intersection of aromatic chemistry and heterocyclic pharmacophores, making it a subject of intense study for its potential applications in drug development. The compound's structure, featuring a benzoic acid core substituted with a methyl group at the 4-position and a pyridine ring at the 3-position, endows it with unique chemical properties that are exploitable in medicinal chemistry.

The benzoic acid moiety is well-known for its role as a pharmacophore in various therapeutic agents, contributing to properties such as solubility, bioavailability, and metabolic stability. The presence of the methyl group at the 4-position further modulates these properties, potentially enhancing interactions with biological targets. Meanwhile, the pyridin-3-yl substituent introduces a nitrogen-containing heterocycle, which is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-stacking interactions. These features make 4-Methyl-3-(pyridin-3-yl)benzoic acid a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motifs present in 4-Methyl-3-(pyridin-3-yl)benzoic acid align well with several key pharmacological targets, including enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer. For instance, studies have shown that benzoic acid derivatives can exhibit anti-inflammatory properties by modulating cyclooxygenase (COX) activity or inhibiting lipoxygenase pathways. The additional pyridine ring may further enhance binding affinity by interacting with specific amino acid residues in target proteins.

One of the most compelling aspects of 4-Methyl-3-(pyridin-3-yl)benzoic acid is its potential as a scaffold for structure-based drug design. Computational modeling and molecular dynamics simulations have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may be exploited to optimize binding affinity and selectivity. Furthermore, the presence of both hydrophobic and polar regions in its structure allows for versatile interactions with different types of biological targets, making it a versatile tool for drug discovery.

Recent experimental studies have begun to explore the pharmacological effects of 4-Methyl-3-(pyridin-3-yl)benzoic acid in vitro and in vivo. Initial findings suggest that this compound exhibits promising activity against certain inflammatory diseases by inhibiting key pro-inflammatory cytokines. Additionally, preclinical trials have indicated potential benefits in managing metabolic disorders, where the compound appears to modulate glucose homeostasis and lipid metabolism favorably. These preliminary results underscore the therapeutic potential of this molecule and highlight its importance as a lead compound for further development.

The synthesis of 4-Methyl-3-(pyridin-3-yl)benzoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the benzoic acid core, while functional group transformations allow for precise modification at specific positions. These synthetic strategies not only facilitate access to 4-Methyl-3-(pyridin-3-yl)benzoic acid but also provide valuable insights into optimizing its structure for improved pharmacological activity.

The growing interest in 4-Methyl-3-(pyridin-3-yl)benzoic acid has also spurred innovation in analytical chemistry techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate its molecular structure and confirm its identity. These analytical methods are crucial for ensuring the quality and consistency of the compound during preclinical development and eventual clinical trials. Moreover, computational tools such as quantum mechanical calculations have been employed to predict electronic properties and reactivity patterns, aiding in rational drug design.

As research into 4-Methyl-3-(pyridin-3-yl)benzoic acid progresses, collaboration across disciplines—chemistry, biology, pharmacology, and computer science—will be essential for maximizing its therapeutic potential. Interdisciplinary approaches can leverage diverse expertise to address complex challenges in drug discovery efficiently. For example, integrating machine learning algorithms with experimental data can accelerate virtual screening processes and identify novel derivatives with enhanced properties. Such collaborative efforts are likely to yield significant breakthroughs in developing next-generation therapeutics based on this promising scaffold.

In conclusion,4-Methyl-3-(pyridin-3-y]benzoc acid (CAS No: 1214335 68 8) represents an exciting opportunity for innovation in pharmaceutical research Its unique structural features offer multiple avenues for exploration across various disease areas particularly those involving inflammatory responses metabolic disorders cancer treatment prospects are bright as ongoing studies continue to uncover new applications This underscores importance continued investigation into this compound both academically industrially ensuring future advancements medicine